Cas no 2172468-00-5 (3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid)

• Product Name: 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid
• CAS No: 2172468-00-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5761979
• PubChem ID: 165558914
• Update Time: 2025-06-08

3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1522380
• 3-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}pyrrolidin-2-yl)propanoic acid
• 2172468-00-5
• 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid

• Inchi： 1S/C27H30N2O5/c30-24(29-15-5-6-18(29)11-12-25(31)32)16-27(13-14-27)28-26(33)34-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23H,5-6,11-17H2,(H,28,33)(H,31,32)
• InChI Key： AHWSWKKYGNACEL-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid

Research Brief on 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid (CAS: 2172468-00-5)

In recent years, the compound 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid (CAS: 2172468-00-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclopropane ring, has shown promising potential in drug discovery and development. The Fmoc group is widely recognized for its utility in peptide synthesis, while the cyclopropane moiety often imparts enhanced metabolic stability and bioavailability to drug candidates.

Recent studies have focused on the synthesis and application of this compound as a key intermediate in the development of novel therapeutic agents. One notable application is its role in the synthesis of protease inhibitors, which are critical in the treatment of diseases such as HIV/AIDS and hepatitis C. The unique structural features of this compound, including the cyclopropane ring and the pyrrolidine moiety, contribute to its ability to bind selectively to protease active sites, thereby inhibiting viral replication.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid in inhibiting the SARS-CoV-2 main protease. The researchers utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the cyclopropane ring enhances the compound's affinity for the protease's hydrophobic pocket. These findings underscore the potential of this compound as a scaffold for designing antiviral drugs.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in peptide-based drug delivery systems. The study highlighted the Fmoc group's role in improving the solubility and stability of peptide conjugates, facilitating their transport across cellular membranes. This research opens new avenues for the development of targeted therapies, particularly in oncology and neurodegenerative diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further refinement. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and tissue distribution, require comprehensive evaluation in preclinical models.

In conclusion, 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}pyrrolidin-2-yl)propanoic acid represents a versatile and valuable building block in medicinal chemistry. Its applications span from antiviral drug development to peptide-based therapeutics, driven by its unique structural attributes. Future research should focus on optimizing synthetic methodologies and expanding its therapeutic potential through targeted modifications. As the field advances, this compound is poised to play a pivotal role in the discovery of next-generation pharmaceuticals.